![molecular formula C18H17N3O2 B5679269 N-(4-ethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide](/img/structure/B5679269.png)
N-(4-ethylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related acetamide compounds typically involves multi-step reactions starting from basic aromatic compounds or acids, employing conditions such as stirring in dry solvents, cooling, and recrystallization for purification. For example, Sharma et al. (2018) detailed a synthesis procedure for an anticancer drug derivative through a process involving dry dichloromethane, lutidine, and TBTU, followed by recrystallization to achieve the desired product (Sharma et al., 2018).
Molecular Structure Analysis
Molecular structure analysis, including crystallography and spectroscopy, plays a crucial role in confirming the identity and purity of synthesized compounds. The crystal structure can reveal intricate details such as space groups, unit cell parameters, and intermolecular hydrogen bonds, which are essential for understanding compound stability and interactions (Sharma et al., 2018).
Chemical Reactions and Properties
Chemical reactions involving acetamide derivatives can lead to a wide range of products, depending on the reactants and conditions employed. For instance, reactions with hydrazine hydrate can yield mixtures of N-amino-imides and phthalazine diones, showcasing the compound's versatility in chemical synthesis and the formation of heterocyclic structures (Baddar et al., 1969).
properties
IUPAC Name |
N-(4-ethylphenyl)-2-(1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c1-2-13-7-9-15(10-8-13)20-17(22)12-21-18(23)16-6-4-3-5-14(16)11-19-21/h3-11H,2,12H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCKJVAXVIQVKDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.